Cas no 2228274-45-9 (5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine
• CAS No: 2228274-45-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6384023
• PubChem ID: 165737140
• Update Time: 2025-10-19

5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine
• 2228274-45-9
• EN300-1790846

• Inchi： 1S/C9H11N3O/c1-5-3-11-6(2)8(5)7-4-12-9(10)13-7/h3-4,11H,1-2H3,(H2,10,12)
• InChI Key： CBAGOWPQJZXPQR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine (CAS No. 2228274-45-9)

The compound 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine (CAS No. 2228274-45-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrrole and an oxazole ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its versatile reactivity and functional groups.

In recent years, the demand for heterocyclic compounds like 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine has surged due to their role in developing bioactive molecules. This compound's amine and oxazole functionalities are key to its interactions with biological targets, making it a focal point in medicinal chemistry. Users searching for "oxazole derivatives in drug development" or "pyrrole-based bioactive compounds" will find this molecule highly relevant to their queries.

The synthesis of CAS No. 2228274-45-9 involves multi-step organic reactions, often starting from readily available precursors like 2,4-dimethylpyrrole. Its structural elucidation is typically confirmed using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and identity of the compound, which is critical for its application in high-value industries. The growing interest in "synthetic routes for oxazole amines" reflects the importance of such methodologies in modern chemistry.

From an industrial perspective, 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine is valued for its potential in crop protection and pesticide formulation. Its heterocyclic framework is known to exhibit insecticidal and fungicidal properties, aligning with the global trend toward sustainable agriculture. Searches for "eco-friendly agrochemicals" or "pyrrole-oxazole hybrids in agriculture" often lead to discussions about this compound's utility.

In the realm of material science, this compound's conjugated system and electron-rich nature make it a candidate for organic electronics. Researchers exploring "small molecules for OLEDs" or "conductive polymers" may encounter CAS No. 2228274-45-9 as a potential precursor. Its ability to participate in cross-coupling reactions further enhances its appeal for designing advanced materials.

Safety and regulatory compliance are also critical aspects of working with 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Queries like "safe handling of heterocyclic amines" highlight the need for comprehensive guidelines when dealing with such compounds.

In summary, 5-(2,4-dimethyl-1H-pyrrol-3-yl)-1,3-oxazol-2-amine (CAS No. 2228274-45-9) represents a versatile and valuable compound with applications spanning pharmaceuticals, agriculture, and materials science. Its unique structure and reactivity continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest.